Methyl[2-(4H-1,2,4-triazol-4-yl)ethyl]amine dihydrochloride

• IUPAC Name: N-methyl-2-(1,2,4-triazol-4-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C5H10N4.2ClH/c1-6-2-3-9-4-7-8-5-9;;/h4-6H,2-3H2,1H3;2*1H
• InChI Key: NROPDIFJDPQRIU-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1C=NN=C1.Cl.Cl
• Molecular Formula: C5H12Cl2N4
• Molecular Weight: 199.08 g/mol
• CAS No.: 2095409-97-3

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which are similar to the compound , has been reported in the literature. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl[2-(4H-1,2,4-triazol-4-yl)ethyl]amine dihydrochloride” are not explicitly mentioned in the available resources.

Scientific Research Applications

Antimicrobial Activities

Methyl[2-(4H-1,2,4-triazol-4-yl)ethyl]amine dihydrochloride and related compounds have been explored for their antimicrobial properties. Research by Bektaş et al. (2007) involved synthesizing various 1,2,4-triazole derivatives, which exhibited good to moderate antimicrobial activities against test microorganisms (Bektaş et al., 2007). Özil et al. (2015) also synthesized 1,2,4-triazole derivatives, finding them to have antimicrobial, anti-lipase, and antiurease activities (Özil et al., 2015).

Synthesis and Characterization in Chemistry

These compounds are also relevant in the field of chemistry for synthesis and characterization. For instance, Baklykov et al. (2019) conducted a study on synthesizing 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, a compound related to this compound, under specific conditions (Baklykov et al., 2019).

Anticancer Evaluation

In the field of medicinal chemistry, some derivatives of 1,2,4-triazole have been evaluated for their anticancer properties. A study by Kattimani et al. (2013) found that certain 1,2,4-triazole derivatives exhibited anticancerous action against various human tumor cell lines (Kattimani et al., 2013).

Application in Coordination Chemistry

These compounds are also utilized in coordination chemistry. Kajdan et al. (2000) investigated the coordination geometries of 1,2,4-triazole derivatives with various metals, providing insights into the behavior of these compounds in different metal complexes (Kajdan et al., 2000).

Safety and Hazards

The safety and hazards of “Methyl[2-(4H-1,2,4-triazol-4-yl)ethyl]amine dihydrochloride” are not explicitly mentioned in the available resources.

Mechanism of Action

Target of Action

It’s known that triazole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors , suggesting a broad spectrum of potential targets.

Mode of Action

Triazole derivatives are known to interact with their targets, leading to various biological effects .

Biochemical Pathways

It’s known that triazole derivatives can influence a variety of biological activities .

Result of Action

It’s known that triazole derivatives can exhibit a range of biological activities .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline, have been used in the synthesis of Schiff bases , which are known to have diverse biological activities .

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of Methyl[2-(4H-1,2,4-triazol-4-yl)ethyl]amine dihydrochloride in laboratory settings . Future studies should focus on its stability, degradation, and long-term effects on cellular function in in vitro or in vivo studies.

Dosage Effects in Animal Models

The effects of varying dosages of this compound in animal models have not been reported